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Compound of Interest

Compound Name: Benzoximate

Cat. No.: B8774726 Get Quote

Disclaimer: Benzoximate is an obsolete acaricide, and as such, extensive data on its

environmental fate, particularly in soil, is not readily available in publicly accessible scientific

literature. This guide provides a framework for understanding the potential environmental

degradation of Benzoximate based on its chemical structure and established principles of

pesticide fate. The experimental protocols and degradation pathways described are based on

general methodologies for similar compounds and should be considered illustrative.

Introduction
Benzoximate, a non-systemic acaricide, was previously used to control mites on various

crops.[1] Its chemical formula is C18H18ClNO5.[2][3] Understanding the environmental fate

and degradation of pesticides like Benzoximate is crucial for assessing their potential long-

term impact on ecosystems. The primary dissipation processes for pesticides in soil include

chemical degradation (e.g., hydrolysis), photodegradation, and microbial biodegradation. This

guide outlines the likely pathways and experimental approaches for evaluating the

environmental persistence of Benzoximate in terrestrial environments.

Physicochemical Properties of Benzoximate
A summary of the available physicochemical properties of Benzoximate is presented in Table

1. Notably, data regarding its soil degradation kinetics are largely unavailable.[4]
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Property Value Reference

Molecular Formula C18H18ClNO5 [2][3]

Molecular Weight 363.8 g/mol [3]

CAS Registry Number 29104-30-1 [2]

Water Solubility
Moderately soluble (specific

value not available)
[4]

Vapor Pressure Data not available

Log Kow Data not available

Aqueous Hydrolysis DT₅₀ (pH

7, 20°C)
Stable [4]

Soil Aerobic Metabolism DT₅₀

(Typical)
Not Available [4]

Soil Aerobic Metabolism DT₅₀

(Lab at 20°C)
Not Available [4]

Soil Aerobic Metabolism DT₅₀

(Field)
Not Available [4]

Degradation Pathways in Soil
The degradation of Benzoximate in soil is expected to occur through a combination of

hydrolysis, photolysis, and microbial degradation.

Hydrolysis
Hydrolysis is a chemical process where a molecule is cleaved into two parts by the addition of

a water molecule. The Benzoximate molecule contains an anhydride linkage which is

susceptible to hydrolysis. Although reported to be stable at neutral pH, hydrolysis may be more

significant under acidic or alkaline conditions.[4]

Potential Hydrolysis Products: Based on its structure, hydrolysis of Benzoximate would likely

yield benzoic acid and 3-chloro-N-ethoxy-2,6-dimethoxybenzamide.
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Hypothetical hydrolysis pathway of Benzoximate.

Photolysis
Photolysis is the degradation of a compound by light, particularly sunlight. Pesticides on the

soil surface can be degraded by photolysis. The rate and extent of photolysis depend on the

light absorption properties of the molecule and the intensity of solar radiation.

Potential Photolysis Products: Photolysis can lead to the cleavage of the molecule at various

points, potentially resulting in a complex mixture of degradation products. Without experimental

data, the exact photoproducts of Benzoximate are unknown.

Biodegradation
Biodegradation is the breakdown of organic matter by microorganisms, such as bacteria and

fungi. This is often the most significant pathway for the dissipation of pesticides in soil. The rate

of biodegradation is influenced by soil properties such as organic matter content, pH,

temperature, and moisture, as well as the composition of the microbial community.[5]

Potential Biodegradation Products: Microorganisms can utilize a variety of enzymatic reactions

to degrade pesticides, including hydrolysis, oxidation, and reduction. The initial step in

Benzoximate biodegradation is likely the hydrolysis of the anhydride bond, followed by further

degradation of the resulting aromatic rings.
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Hypothetical biodegradation pathway of Benzoximate.

Experimental Protocols
Standardized laboratory and field studies are required to determine the environmental fate of

pesticides. The following sections outline the general methodologies that would be employed.

Soil Degradation Study (Aerobic)
This study determines the rate and route of degradation of a pesticide in soil under aerobic

conditions.

Methodology:

Soil Selection: A minimum of three different soil types with varying textures, organic carbon

content, and pH are typically used.

Test Substance Application: Radiolabeled (e.g., ¹⁴C) Benzoximate is applied to the soil

samples at a known concentration.
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Incubation: The treated soil samples are incubated in the dark at a constant temperature

(e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity) for a

period of up to 120 days. Aerobic conditions are maintained by ensuring adequate air supply.

Sampling and Analysis: At various time intervals, replicate soil samples are extracted with an

appropriate solvent. The parent compound and its degradation products are identified and

quantified using techniques such as High-Performance Liquid Chromatography (HPLC)

coupled with a radioactivity detector and/or Mass Spectrometry (MS).[1]

Data Analysis: The disappearance of the parent compound over time is used to calculate the

half-life (DT₅₀) and the time for 90% dissipation (DT₉₀).
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General workflow for a soil degradation study.

Hydrolysis Study
This study determines the rate of abiotic degradation in aqueous solutions at different pH

values.

Methodology:
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Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Test Substance Application: Benzoximate is added to each buffer solution at a known

concentration.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C).

Sampling and Analysis: Aliquots are taken at various time intervals and analyzed by HPLC to

determine the concentration of the parent compound.

Data Analysis: The degradation rate constant and half-life are calculated for each pH.

Photolysis on Soil Surface Study
This study evaluates the degradation of a pesticide on the soil surface when exposed to light.

Methodology:

Soil Preparation: A thin layer of soil is applied to a suitable support (e.g., glass plate).

Test Substance Application: Radiolabeled Benzoximate is applied uniformly to the soil

surface.

Irradiation: The treated soil samples are exposed to a light source that simulates natural

sunlight (e.g., a xenon arc lamp) for a defined period. Control samples are kept in the dark.

Sampling and Analysis: At various time intervals, the soil is extracted and analyzed for the

parent compound and photoproducts.

Data Analysis: The rate of photolytic degradation and the half-life are determined by

comparing the degradation in the light-exposed and dark control samples.

Summary of Quantitative Data
As previously stated, specific quantitative data for the environmental fate of Benzoximate in

soil is not available. Table 2 is presented as a template to be populated should such data

become available.
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Parameter Soil Type 1 Soil Type 2 Soil Type 3 Reference

Aerobic Soil

Metabolism DT₅₀

(days)

N/A N/A N/A

Aerobic Soil

Metabolism DT₉₀

(days)

N/A N/A N/A

Major

Degradation

Products

N/A N/A N/A

Hydrolysis Half-

life (pH 4, days)
N/A N/A N/A

Hydrolysis Half-

life (pH 7, days)
Stable Stable Stable [4]

Hydrolysis Half-

life (pH 9, days)
N/A N/A N/A

Photolysis Half-

life on Soil (days)
N/A N/A N/A

Conclusion
Due to its status as an obsolete pesticide, there is a significant lack of data regarding the

environmental fate and degradation of Benzoximate in soil. Based on its chemical structure,

the primary degradation pathways are likely to be hydrolysis of the anhydride bond and

subsequent microbial degradation of the resulting aromatic compounds. To definitively

characterize its environmental persistence, comprehensive studies following standardized

protocols for soil metabolism, hydrolysis, and photolysis would be necessary. The information

and templates provided in this guide serve as a framework for how such an assessment would

be conducted and the types of data that would be generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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